4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol
Overview
Description
“3-Chloro-4-(methoxycarbonyl)phenylboronic acid” is a chemical compound with the molecular formula C8H8BClO4 . It has a molecular weight of 214.41 g/mol .
Molecular Structure Analysis
The molecular structure of “3-Chloro-4-(methoxycarbonyl)phenylboronic acid” includes a boronic acid group attached to a phenyl ring, which is further substituted with a chloro group and a methoxycarbonyl group .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3, a boiling point of 384.4±52.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C . It also has a molar refractivity of 49.2±0.4 cm3, and a polar surface area of 67 Å2 .Scientific Research Applications
Fluorescent Chemosensors
4-Methyl-2,6-diformylphenol (DFP), a related compound, has been extensively studied for its potential as a fluorophoric platform for the development of chemosensors. These sensors are capable of detecting a wide array of analytes, including metal ions (e.g., Zn2+, Cu2+, Al3+), anions (e.g., N3−, H2PO4−), and neutral molecules (e.g., cysteine, glutathione), highlighting the compound's versatility in sensor technology. The high selectivity and sensitivity of DFP-based chemosensors underscore the potential utility of structurally similar compounds like 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol in this area (Roy, 2021).
Environmental Pollution Analysis
Research into phenoxy herbicides, which share structural similarities with the compound , has provided insights into the mechanisms of environmental pollution and potential remediation strategies. These studies focus on the sorption behavior of herbicides to various environmental matrices, such as soil and water, and the role of organic matter and minerals in this process. Understanding the environmental fate of similar compounds can inform the development of more effective pollution control and remediation strategies (Werner, Garratt, & Pigott, 2012).
Synthetic Methodologies in Organic Chemistry
The synthesis of 2-Fluoro-4-bromobiphenyl, an important intermediate in pharmaceutical manufacturing, exemplifies the application of complex fluorinated compounds in organic synthesis. This research outlines a practical method for producing such intermediates, highlighting the importance of fluorinated phenols in the development of pharmaceuticals and other chemicals. The methodologies developed for these compounds can be adapted for the synthesis of related chemicals, including 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol (Qiu et al., 2009).
Safety and Hazards
properties
IUPAC Name |
methyl 2-chloro-4-(3-fluoro-4-hydroxyphenyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO3/c1-19-14(18)10-4-2-8(6-11(10)15)9-3-5-13(17)12(16)7-9/h2-7,17H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYJKDFMONVCQLQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)O)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00684546 |
Source
|
| Record name | Methyl 3-chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261999-46-5 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3-chloro-3′-fluoro-4′-hydroxy-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261999-46-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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